Cas no 67191-74-6 (2-Butenedioic acid,2-iodo-, dipropyl ester, (Z)- (9CI))

2-Butenedioic acid,2-iodo-, dipropyl ester, (Z)- (9CI) structure
67191-74-6 structure
Product Name:2-Butenedioic acid,2-iodo-, dipropyl ester, (Z)- (9CI)
CAS No:67191-74-6
MF:C10H15IO4
MW:326.128175973892
CID:520691
PubChem ID:5359092
Update Time:2025-04-19

2-Butenedioic acid,2-iodo-, dipropyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid,2-iodo-, dipropyl ester, (Z)- (9CI)
    • dipropyl (Z)-2-iodobut-2-enedioate
    • 67191-74-6
    • DTXSID20418567
    • SCHEMBL4254660
    • NSC296273
    • NSC-296273
    • SCHEMBL4254652
    • Inchi: 1S/C10H15IO4/c1-3-5-14-9(12)7-8(11)10(13)15-6-4-2/h7H,3-6H2,1-2H3/b8-7-
    • InChI Key: SCIDWFGUFNINMC-FPLPWBNLSA-N
    • SMILES: I/C(=C\C(=O)OCCC)/C(=O)OCCC

Computed Properties

  • Exact Mass: 326.00105
  • Monoisotopic Mass: 326.001502
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.532
  • Boiling Point: 329.3°C at 760 mmHg
  • Flash Point: 153°C
  • Refractive Index: 1.52
  • PSA: 52.6
  • LogP: 2.21170
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